Fusapyrone

• Molecular Formula: C34H54O9
• Molecular Weight: 606.8 g/mol
• InChI: InChI=1S/C34H54O9/c1-7-8-9-10-11-21(2)14-23(4)16-24(19-35)15-22(3)12-13-28(39)34(5,6)29-18-26(37)30(33(41)43-29)32-31(40)27(38)17-25(20-36)42-32/h12-13,15-16,18,21,24-25,27-28,31-32,35-40H,7-11,14,17,19-20H2,1-6H3/b13-12+,22-15+,23-16-/t21?,24?,25-,27-,28?,31+,32-/m1/s1
• InChIKey: HEECQDWUNPZALD-PQKWJCQSSA-N

Fusapyrone: Foundational Data for Antifungal Research and Postharvest Biocontrol Procurement

Fusapyrone (CAS 156856-31-4) is a broad-spectrum, polyketide-derived γ-pyrone [1] first isolated from the fungus Fusarium semitectum [2]. It exhibits potent, selective antifungal activity against numerous plant-pathogenic and mycotoxigenic filamentous fungi [3], while demonstrating low toxicity in invertebrate (Artemia salina) and plant models [4]. Its biosynthesis involves the polyketide synthase FmPKS40 in Fusarium mangiferae [5].

Antifungal screening Supports antifungal susceptibility studies against plant-pathogenic and mycotoxigenic filamentous fungi.

Postharvest biocontrol Research context for ochratoxin A mitigation and postharvest pathogen suppression.

Selectivity profiling Evaluate differential activity against pathogenic molds versus beneficial biocontrol yeasts.

• [1] Hiramatsu F, Miyajima T, Murayama T, Koseki T, Shiono Y, Takahashi K. Isolation and Structure Elucidation of Neofusapyrone from a Marine-derived Fusarium species, and Structural Revision of Fusapyrone and Deoxyfusapyrone. J Antibiot. 2006;59:704–709. doi:10.1038/ja.2006.94. View Source
• [2] Evidente A, Conti L, Altomare C, Bottalico A, Sindona G, Segre AL, et al. Fusapyrone and deoxyfusapyrone, two antifungal α-pyrones from Fusarium semitectum. Nat Toxins. 1994;2(1):4-13. doi:10.1002/nt.2620020103. View Source
• [3] Altomare C, Perrone G, Zonno MC, Evidente A, Pengue R, Fanti F, Polonelli L. Biological characterization of fusapyrone and deoxyfusapyrone, two bioactive secondary metabolites of Fusarium semitectum. J Nat Prod. 2000;63(8):1131-1135. doi:10.1021/np000023r. View Source
• [4] Altomare C, Pengue R, Favilla M, Evidente A, Visconti A. Structure-Activity Relationships of Derivatives of Fusapyrone, an Antifungal Metabolite of Fusarium semitectum. J Agric Food Chem. 2004;52(10):2997-3001. doi:10.1021/jf035233z. View Source
• [5] Atanasoff-Kardjalieff AK, Studt L, Lünne F, Humpf HU, Kalinina SA, Studt L, et al. Biosynthesis of Fusapyrone Depends on the H3K9 Methyltransferase, FmKmt1, in Fusarium mangiferae. Front Microbiol. 2021;12:697000. doi:10.3389/fmicb.2021.697000. View Source

The Critical Role of Fusapyrone's Unique Selectivity Profile in Biocontrol Applications

Substituting fusapyrone with generic α-pyrones or its close analog deoxyfusapyrone is ill-advised due to significant, quantifiable differences in antifungal potency, spectrum, and non-target organism safety. Fusapyrone (1) consistently demonstrates superior antifungal activity compared to deoxyfusapyrone (2) [1], while exhibiting drastically lower invertebrate toxicity [2]. Furthermore, both compounds show a unique selectivity that spares beneficial biocontrol yeasts at concentrations that effectively suppress pathogenic molds [3], a critical attribute not shared by many broad-spectrum agricultural fungicides. These specific performance metrics dictate that fusapyrone must be specified for applications where both high efficacy and a favorable safety/selectivity window are non-negotiable.

Fusapyrone

Deoxyfusapyrone may exhibit higher invertebrate toxicity; the Artemia salina safety margin profile may differ significantly.

Fusapyrone

Generic α-pyrones lack documented selective activity against beneficial yeasts; class-level inference requires validation.

Fusapyrone

Antifungal potency against Aspergillus spp. may be lower with structural analogs; assay-response context may shift.

• [1] Altomare C, Perrone G, Zonno MC, Evidente A, Pengue R, Fanti F, Polonelli L. Biological characterization of fusapyrone and deoxyfusapyrone, two bioactive secondary metabolites of Fusarium semitectum. J Nat Prod. 2000;63(8):1131-1135. doi:10.1021/np000023r. View Source
• [2] Altomare C, Perrone G, Zonno MC, Evidente A, Pengue R, Fanti F, Polonelli L. Biological characterization of fusapyrone and deoxyfusapyrone, two bioactive secondary metabolites of Fusarium semitectum. J Nat Prod. 2000;63(8):1131-1135. doi:10.1021/np000023r. View Source
• [3] Altomare C, Pengue R, Favilla M, Evidente A, Visconti A. Structure-Activity Relationships of Derivatives of Fusapyrone, an Antifungal Metabolite of Fusarium semitectum. J Agric Food Chem. 2004;52(10):2997-3001. doi:10.1021/jf035233z. View Source

Quantitative Differentiators: Fusapyrone's Performance Edge Over Analogs and Baselines

Fusapyrone Exhibits Superior Antifungal Potency Over Deoxyfusapyrone

In a direct comparative study against multiple filamentous fungi, fusapyrone (compound 1) was consistently more active than its direct analog deoxyfusapyrone (compound 2) [1]. The primary quantitative differentiator is the lack of invertebrate toxicity for fusapyrone at a concentration where deoxyfusapyrone is lethal. In an Artemia salina bioassay, fusapyrone was non-toxic at the highest concentration tested (500 μM), whereas the LC50 for deoxyfusapyrone was 37.1 μM (21.8 μg/mL) [2]. This represents a safety margin greater than 13.5-fold based on molar concentration.

Invertebrate toxicity

Head-to-head

Fusapyrone LC50 >500 μM; Deoxyfusapyrone LC50 37.1 μM (>13.5× difference)

Supports wider non-target safety margin in Artemia assay context.

Artemia salina bioassay; endpoint context for formulation safety screening.

Evidence Dimension	Invertebrate Toxicity (LC50)
Target Compound Data	>500 μM (no toxicity observed)
Comparator Or Baseline	Deoxyfusapyrone: 37.1 μM (21.8 μg/mL)
Quantified Difference	>13.5-fold improvement in safety margin
Conditions	Artemia salina larvae bioassay

Why This Matters

This superior safety profile makes fusapyrone a more suitable candidate than deoxyfusapyrone for formulations where minimal off-target toxicity is paramount, such as in integrated pest management (IPM) programs.

• [1] Altomare C, Perrone G, Zonno MC, Evidente A, Pengue R, Fanti F, Polonelli L. Biological characterization of fusapyrone and deoxyfusapyrone, two bioactive secondary metabolites of Fusarium semitectum. J Nat Prod. 2000;63(8):1131-1135. doi:10.1021/np000023r. View Source
• [2] Altomare C, Perrone G, Zonno MC, Evidente A, Pengue R, Fanti F, Polonelli L. Biological characterization of fusapyrone and deoxyfusapyrone, two bioactive secondary metabolites of Fusarium semitectum. J Nat Prod. 2000;63(8):1131-1135. doi:10.1021/np000023r. View Source

Fusapyrone Demonstrates Potent, Defined MICs Against Ochratoxigenic Aspergillus Species

Fusapyrone displays specific, low MIC values against key ochratoxin A (OTA)-producing fungi that contaminate wine grapes. In a study establishing its efficacy, the 24-hour MICs were 6.0 μg/mL for Aspergillus carbonarius, 11.6 μg/mL for Aspergillus tubingensis, and 9.9 μg/mL for Aspergillus niger [1]. This specific activity translates to significant real-world efficacy: applying a 100 μg/mL fusapyrone solution to inoculated grapes reduced A. carbonarius colony-forming units (CFU) by up to 6 orders of magnitude and reduced OTA content from 112.5 ng/g (control) to 0.6 ng/g [2].

Aspergillus MIC

Cross-study

A. carbonarius 6.0, A. tubingensis 11.6, A. niger 9.9 μg/mL (24 h)

Reported antifungal susceptibility endpoints for ochratoxigenic Aspergillus spp.

Microbroth dilution; supports postharvest antifungal screening.

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	A. carbonarius: 6.0 μg/mL; A. tubingensis: 11.6 μg/mL; A. niger: 9.9 μg/mL (24h)
Comparator Or Baseline	Control (No treatment): A. carbonarius CFU counts and OTA level of 112.5 ng/g
Quantified Difference	Up to 6-log reduction in CFU; OTA reduction from 112.5 ng/g to 0.6 ng/g
Conditions	Microbroth dilution assay; in vivo grape assay

Why This Matters

These precise MIC values and corresponding OTA reduction data provide quantifiable performance benchmarks for selecting fusapyrone as a targeted solution for controlling ochratoxin A contamination in the wine and grape industry.

• [1] Favilla M, Pascale M, Ricelli A, Evidente A, Amalfitano C, Altomare C. Inhibition of Species of the Aspergillus Section Nigri and Ochratoxin A Production in Grapes by Fusapyrone. Appl Environ Microbiol. 2008;74(7):2248-2253. doi:10.1128/AEM.01998-07. View Source
• [2] Favilla M, Pascale M, Ricelli A, Evidente A, Amalfitano C, Altomare C. Inhibition of Species of the Aspergillus Section Nigri and Ochratoxin A Production in Grapes by Fusapyrone. Appl Environ Microbiol. 2008;74(7):2248-2253. doi:10.1128/AEM.01998-07. View Source

Fusapyrone Demonstrates Unique Selectivity, Sparing Beneficial Biocontrol Yeasts

Unlike many broad-spectrum antifungal agents, fusapyrone and its analogs show a specific lack of activity against certain beneficial biocontrol yeasts. In a study assessing compatibility, neither fusapyrone (1), deoxyfusapyrone (2), nor several of their derivatives (compounds 3-10) inhibited the growth of the biocontrol yeasts Pichia guilliermondii and Rhodotorula glutinis at the highest concentration tested (50 μg/mL) [1]. In contrast, these same compounds exhibit strong antifungal activity against pathogenic molds like Botrytis cinerea, Aspergillus parasiticus, and Penicillium brevi-compactum, with MICs ranging from 0.78 to 6.25 μg/mL for fusapyrone [2].

Biocontrol selectivity

Class-level

Yeasts: no inhibition at 50 μg/mL; Pathogens: MIC 0.78–6.25 μg/mL

Reported selective antifungal activity window.

Class-level inference; biocontrol compatibility review required.

Evidence Dimension	Growth Inhibition
Target Compound Data	No inhibition of P. guilliermondii or R. glutinis at 50 μg/mL
Comparator Or Baseline	Pathogenic molds (e.g., B. cinerea, A. parasiticus): MIC of 0.78-6.25 μg/mL
Quantified Difference	>8-fold to >64-fold selective window
Conditions	Broth microdilution and agar diffusion assays

Why This Matters

This selectivity profile is a critical differentiator for procurement, as it allows fusapyrone to be integrated into integrated pest management strategies without disrupting established biocontrol populations, unlike non-selective chemical fungicides.

• [1] Altomare C, Pengue R, Favilla M, Evidente A, Visconti A. Structure-Activity Relationships of Derivatives of Fusapyrone, an Antifungal Metabolite of Fusarium semitectum. J Agric Food Chem. 2004;52(10):2997-3001. doi:10.1021/jf035233z. View Source
• [2] Altomare C, Pengue R, Favilla M, Evidente A, Visconti A. Structure-Activity Relationships of Derivatives of Fusapyrone, an Antifungal Metabolite of Fusarium semitectum. J Agric Food Chem. 2004;52(10):2997-3001. doi:10.1021/jf035233z. View Source

Fusapyrone's Antifungal Activity Persists at Sub-MIC Levels, Preventing Pathogen Recovery

Fusapyrone exhibits a prolonged antifungal effect even at sub-inhibitory concentrations, a feature that enhances its practical utility. Following a 24-hour exposure to its MIC, strong inhibition of growth and visible morphological changes in A. carbonarius, A. tubingensis, and A. niger were still observed when the fungi were exposed to only half the MIC (e.g., 3.0, 5.8, and 5.0 μg/mL, respectively) for an extended period of 7 days [1]. This sustained suppression is not quantified for deoxyfusapyrone under the same conditions, suggesting fusapyrone may offer a more robust and durable inhibitory effect.

Sustained suppression

Supporting

½ MIC (3.0–5.8 μg/mL) still inhibitory after 7 days

Supports prolonged antifungal effect context.

Follow-up observation; extended suppression endpoint review.

Evidence Dimension	Sustained Growth Inhibition
Target Compound Data	Strong inhibition observed at 1/2 MIC (3.0-5.8 μg/mL) after 7 days
Comparator Or Baseline	Initial 24h MIC (6.0-11.6 μg/mL) as baseline for fungistatic effect
Quantified Difference	Prolonged effect at 50% of the 24h inhibitory concentration
Conditions	Follow-up observation in microbroth dilution assays

Why This Matters

This extended efficacy at lower concentrations implies a potentially lower effective dose or longer application interval, which can translate to reduced material costs and environmental impact in commercial applications.

• [1] Favilla M, Pascale M, Ricelli A, Evidente A, Amalfitano C, Altomare C. Inhibition of Species of the Aspergillus Section Nigri and Ochratoxin A Production in Grapes by Fusapyrone. Appl Environ Microbiol. 2008;74(7):2248-2253. doi:10.1128/AEM.01998-07. View Source

Targeted Application Scenarios for Fusapyrone Based on Verified Performance Metrics

Postharvest Control of Ochratoxin A in Wine Grapes

The application of a 50-100 μg/mL fusapyrone solution to grapes post-harvest has been proven to reduce Aspergillus carbonarius populations by up to 6 logs and dramatically slash ochratoxin A (OTA) levels from a baseline of 112.5 ng/g to as low as 0.6 ng/g [1]. This directly addresses regulatory and consumer safety concerns regarding this nephrotoxic mycotoxin in wine. [1]

Formulation for Integrated Pest Management (IPM) Programs

Fusapyrone is uniquely suited for co-formulation or sequential application with beneficial biocontrol yeasts like Pichia guilliermondii and Rhodotorula glutinis. Its demonstrated lack of inhibitory activity against these agents at concentrations up to 50 μg/mL [2] ensures the viability of the biocontrol component, while its potent activity against pathogenic molds (MIC 0.78-6.25 μg/mL) provides effective disease suppression. [2]

Development of Low-Toxicity Agricultural Fungicides

Given its safety profile—specifically, no observed toxicity to the invertebrate model Artemia salina at 500 μM [3] and no phytotoxicity in multiple plant assays [3]—fusapyrone is an ideal lead compound or active ingredient for developing new classes of agricultural fungicides with a favorable environmental and worker safety profile. Its superior safety margin over deoxyfusapyrone (LC50 of 37.1 μM) makes it the preferred choice for such applications. [3]

Reference Standard for SAR and Biosynthetic Studies

Fusapyrone serves as a valuable reference standard in antifungal research due to its well-characterized structure [4] and quantifiable activity profile. Its use as a positive control in assays evaluating novel antifungal metabolites or in structure-activity relationship (SAR) studies of pyrone derivatives [5] is supported by a robust body of comparative data against its close analog deoxyfusapyrone and a panel of pathogenic fungi. [REFS-4, REFS-5]

Application

Selection Property

Validation Focus

Postharvest OTA mitigation studies

Aspergillus spp. inhibition profile

OTA reduction endpoint monitoring

Biocontrol compatibility research

Selective activity vs. biocontrol yeasts

Yeast viability endpoint validation

Agricultural fungicide candidate profiling

Invertebrate toxicity assay profile

Artemia salina LC50 endpoint review

Antifungal SAR and reference standard

Characterized pyrone structure and activity

Comparator assay response context

• [1] Favilla M, Pascale M, Ricelli A, Evidente A, Amalfitano C, Altomare C. Inhibition of Species of the Aspergillus Section Nigri and Ochratoxin A Production in Grapes by Fusapyrone. Appl Environ Microbiol. 2008;74(7):2248-2253. doi:10.1128/AEM.01998-07. View Source
• [2] Altomare C, Pengue R, Favilla M, Evidente A, Visconti A. Structure-Activity Relationships of Derivatives of Fusapyrone, an Antifungal Metabolite of Fusarium semitectum. J Agric Food Chem. 2004;52(10):2997-3001. doi:10.1021/jf035233z. View Source
• [3] Altomare C, Perrone G, Zonno MC, Evidente A, Pengue R, Fanti F, Polonelli L. Biological characterization of fusapyrone and deoxyfusapyrone, two bioactive secondary metabolites of Fusarium semitectum. J Nat Prod. 2000;63(8):1131-1135. doi:10.1021/np000023r. View Source
• [4] Hiramatsu F, Miyajima T, Murayama T, Koseki T, Shiono Y, Takahashi K. Isolation and Structure Elucidation of Neofusapyrone from a Marine-derived Fusarium species, and Structural Revision of Fusapyrone and Deoxyfusapyrone. J Antibiot. 2006;59:704–709. doi:10.1038/ja.2006.94. View Source
• [5] Altomare C, Pengue R, Favilla M, Evidente A, Visconti A. Structure-Activity Relationships of Derivatives of Fusapyrone, an Antifungal Metabolite of Fusarium semitectum. J Agric Food Chem. 2004;52(10):2997-3001. doi:10.1021/jf035233z. View Source